In situ sulfidation for controllable hetero-interface engineering of α-Ni(OH)2–Ni3S4 hybrid structures realizing robust electrocatalytic methanol oxidation†

Chemical Communications Pub Date: 2020-04-01 DOI: 10.1039/D0CC01298J

Abstract

A series of α-Ni(OH)2–Ni3S4 hybrid structures are prepared as advanced electrocatalysts for the methanol oxidation reaction (MOR) via a feasible in situ sulfidation approach. The α-Ni(OH)2–Ni3S4 hetero-interfaces endow the hybrid structures with reduced γ-NiOOH formation energy and methanol adsorption energy, and thus a significantly enhanced electrocatalytic activity for the MOR.

Graphical abstract: In situ sulfidation for controllable hetero-interface engineering of α-Ni(OH)2–Ni3S4 hybrid structures realizing robust electrocatalytic methanol oxidation
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